Cas no 1016684-67-5 ((3-{(oxolan-2-yl)methoxymethyl}phenyl)methanamine)

(3-{(Oxolan-2-yl)methoxymethyl}phenyl)methanamine is a versatile aromatic amine derivative featuring a tetrahydrofuran (THF) ether linkage. Its structure combines a benzylic amine with an oxolane (THF) ring, enhancing solubility in organic solvents while maintaining reactivity for further functionalization. The compound is particularly useful in pharmaceutical and agrochemical synthesis, where its amine group facilitates coupling reactions, and the ether moiety improves bioavailability. Its stability under various conditions makes it suitable for multi-step synthetic routes. The balanced lipophilicity and polarity of this intermediate allow for efficient purification and handling, making it a valuable building block in medicinal chemistry and material science applications.
(3-{(oxolan-2-yl)methoxymethyl}phenyl)methanamine structure
1016684-67-5 structure
Product Name:(3-{(oxolan-2-yl)methoxymethyl}phenyl)methanamine
CAS No:1016684-67-5
MF:C13H19NO2
MW:221.29546380043
MDL:MFCD09803471
CID:4566888
PubChem ID:20119623
Update Time:2025-10-23

(3-{(oxolan-2-yl)methoxymethyl}phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • {3-[(oxolan-2-ylmethoxy)methyl]phenyl}methanamine
    • (3-{[(oxolan-2-yl)methoxy]methyl}phenyl)methanamine
    • (3-{(oxolan-2-yl)methoxymethyl}phenyl)methanamine
    • MDL: MFCD09803471
    • Inchi: 1S/C13H19NO2/c14-8-11-3-1-4-12(7-11)9-15-10-13-5-2-6-16-13/h1,3-4,7,13H,2,5-6,8-10,14H2
    • InChI Key: JKFKOJLQIJOSHD-UHFFFAOYSA-N
    • SMILES: C1(CN)=CC=CC(COCC2CCCO2)=C1

Computed Properties

  • Exact Mass: 221.141579g/mol
  • Monoisotopic Mass: 221.141579g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 221.29g/mol
  • XLogP3: 0.8
  • Topological Polar Surface Area: 44.5Ų

(3-{(oxolan-2-yl)methoxymethyl}phenyl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM450322-250mg
(3-{[(oxolan-2-yl)methoxy]methyl}phenyl)methanamine
1016684-67-5 95%+
250mg
$205 2023-02-19
Chemenu
CM450322-500mg
(3-{[(oxolan-2-yl)methoxy]methyl}phenyl)methanamine
1016684-67-5 95%+
500mg
$363 2023-02-19
Chemenu
CM450322-1g
(3-{[(oxolan-2-yl)methoxy]methyl}phenyl)methanamine
1016684-67-5 95%+
1g
$508 2023-02-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1316365-50mg
(3-{[(oxolan-2-yl)methoxy]methyl}phenyl)methanamine
1016684-67-5 95%
50mg
¥2052 2023-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1316365-100mg
(3-{[(oxolan-2-yl)methoxy]methyl}phenyl)methanamine
1016684-67-5 95%
100mg
¥3045 2023-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1316365-250mg
(3-{[(oxolan-2-yl)methoxy]methyl}phenyl)methanamine
1016684-67-5 95%
250mg
¥4082 2023-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1316365-500mg
(3-{[(oxolan-2-yl)methoxy]methyl}phenyl)methanamine
1016684-67-5 95%
500mg
¥6696 2023-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1316365-1g
(3-{[(oxolan-2-yl)methoxy]methyl}phenyl)methanamine
1016684-67-5 95%
1g
¥10432 2023-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1316365-2.5g
(3-{[(oxolan-2-yl)methoxy]methyl}phenyl)methanamine
1016684-67-5 95%
2.5g
¥20412 2023-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1316365-5g
(3-{[(oxolan-2-yl)methoxy]methyl}phenyl)methanamine
1016684-67-5 95%
5g
¥30209 2023-04-17

Additional information on (3-{(oxolan-2-yl)methoxymethyl}phenyl)methanamine

Compound CAS No. 1016684-67-5: (3-{(oxolan-2-yl)methoxymethyl}phenyl)methanamine

The compound with CAS number 1016684-67-5, known as (3-{(oxolan-2-yl)methoxymethyl}phenyl)methanamine, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of aromatic amines, characterized by the presence of a benzene ring substituted with specific functional groups. The oxolan-2-yl group, also known as a tetrahydrofuran (THF) moiety, adds unique properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of methoxymethyl substituents in modulating the pharmacokinetic and pharmacodynamic profiles of aromatic amines. The phenyl ring in this compound serves as a versatile platform for further chemical modifications, enabling researchers to explore its applications in drug design and material science. The methanamine group, on the other hand, introduces amine functionality, which is crucial for hydrogen bonding and other intermolecular interactions.

One of the most promising areas of research involving this compound is its potential use in medicinal chemistry. The (3-{(oxolan-2-yl)methoxymethyl}phenyl) moiety has been shown to enhance the solubility and bioavailability of drugs, making it an attractive candidate for drug delivery systems. Additionally, the compound's ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and coordination chemistry.

From a synthetic perspective, the preparation of (3-{(oxolan-2-yl)methoxymethyl}phenyl)methanamine involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is readily available for further studies. The use of environmentally friendly reagents and conditions has also been emphasized to align with green chemistry principles.

In terms of structural analysis, modern techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into the spatial arrangement of atoms in this molecule. These studies have revealed that the oxolan-2-yl group adopts a specific conformation that minimizes steric hindrance, thereby enhancing the molecule's stability and reactivity.

The methoxy group attached to the benzene ring plays a critical role in determining the electronic properties of the compound. This substituent donates electron density through resonance effects, which can influence both the reactivity of the amine group and the overall aromaticity of the benzene ring. Such electronic effects are particularly important in applications where precise control over molecular interactions is required.

Looking ahead, ongoing research is focused on exploring the biological activity of (3-{(oxolan-2-yl)methoxymethyl}phenyl)methanamine. Preliminary assays have suggested that this compound exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways. If these findings are validated in further studies, they could pave the way for its use as a lead compound in drug discovery programs targeting various diseases.

In conclusion, (3-{(oxolan-2-yl)methoxymethyl}phenyl)methanamine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and analytical techniques, positions it as an important molecule for future research and development efforts.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD